N-(Azetidin-3-yl)-4-methyl-pyridin-2-amine

• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol
• IUPAC Name: N-(azetidin-3-yl)-4-methylpyridin-2-amine
• InChI: InChI=1S/C9H13N3/c1-7-2-3-11-9(4-7)12-8-5-10-6-8/h2-4,8,10H,5-6H2,1H3,(H,11,12)
• InChI Key: XZGOQHOTQAFWPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2CNC2

Description

N-(Azetidin-3-yl)-4-methyl-pyridin-2-amine is a useful research compound. Its molecular formula is C9H13N3 and its molecular weight is 163.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 3-[(4-methyl-2-pyridyl)amino]azetidine-1-carboxylate (120 mg, 0.456 mmol) was dissolved in DCM (10 ml) under nitrogen. Trifluoroacetic acid (0.843 ml, 11.4 mmol) was added and the mixture was stirred at room temperature overnight. The mixture was concentrated under reduced pressure, the residue was dissolved in methanol and passed through a SCX column. The product was eluted by 2M ammonia in methanol, the solution was evaporated to dryness and the residue was used directly in the next step. MS (ESI) m/z=164.1 [M+1]+.